Cas no 2140301-96-6 (Brepocitinib P-Tosylate)

• Product Name: Brepocitinib P-Tosylate
• CAS No: 2140301-96-6
• MF: C₂₅H₂₉F₂N₇O₄S
• MW: 561.604070425034
• MDL: MFCD30480911
• CID: 4738768
• PubChem ID: 135087197
• Update Time: 2025-06-13

Brepocitinib P-Tosylate Chemical and Physical Properties

Names and Identifiers

• Brepocitinib tosylate
• C960DPP15O
• Brepocitinib tosylate [USAN]
• Brepocitinib tosylate (USAN)
• D11538
• Methanone, ((1S)-2,2-difluorocyclopropyl)(3-(2-((1-methyl-1H-pyrazol-4-yl)amino)-4-pyrimidinyl)-3,8-diazabicyclo(3.2.1)oct-8-yl)-, 4-methylbenzenesulfonate (1:1)
• PF-06700841 P-Tosylate
• Brepocitinib P-Tosylate
• SCHEMBL20767478
• CHEMBL5303356
• [(1S)-2,2-difluorocyclopropyl]-[3-[2-[(1-methylpyrazol-4-yl)amino]pyrimidin-4-yl]-3,8-diazabicyclo[3.2.1]octan-8-yl]methanone;4-methylbenzenesulfonic acid
• MS-30196
• HY-112708A
• Brepocitinib (P-Tosylate)
• ((S)-2,2-difluorocyclopropyl)(3-(2-((1-methyl-1H-pyrazol-4-yl)amino)pyrimidin-4-yl)-3,8-diazabicyclo[3.2.1]octan-8-yl)methanone 4-methylbenzenesulfonate
• BCP29932
• G15892
• AC-35604
• EX-A2761
• DA-76777
• FAKGOYNHHHOTEN-WTMFEIAXSA-N
• CS-0066286
• PF-06700841 Tosylate Salt
• AKOS040734404
• 2140301-96-6
• PF-06700841 tosylate?
• 4-{8-[(1S)-2,2-difluorocyclopropanecarbonyl]-3,8-diazabicyclo[3.2.1]octan-3-yl}-N-(1-methylpyrazol-4-yl)pyrimidin-2-amine; para-toluene sulfonate
• PF-06700841 tosylate
• PF-06700841 (P-Tosylate)

• MDL： MFCD30480911
• Inchi： 1S/C18H21F2N7O.C7H8O3S/c1-25-8-11(7-22-25)23-17-21-5-4-15(24-17)26-9-12-2-3-13(10-26)27(12)16(28)14-6-18(14,19)20;1-6-2-4-7(5-3-6)11(8,9)10/h4-5,7-8,12-14H,2-3,6,9-10H2,1H3,(H,21,23,24);2-5H,1H3,(H,8,9,10)/t12-,13+,14-;/m0./s1
• InChI Key： FAKGOYNHHHOTEN-VDTKTRGNSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.FC1(C[C@H]1C(N1[C@@H]2CN(C3C=CN=C(NC4C=NN(C)C=4)N=3)C[C@H]1CC2)=O)F

Computed Properties

• Exact Mass: 561.19697993g/mol
• Monoisotopic Mass: 561.19697993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 39
• Rotatable Bond Count: 5
• Complexity: 815
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 142

Additional information on Brepocitinib P-Tosylate

Brepocitinib P-Tosylate (CAS No: 2140301-96-6) - A Comprehensive Overview in Modern Pharmaceutical Research

The compound Brepocitinib P-Tosylate, identified by the CAS number 2140301-96-6, represents a significant advancement in the field of pharmaceutical chemistry and immunomodulation. As a derivative of the well-known Janus kinase (JAK) inhibitors, it has garnered considerable attention for its potential therapeutic applications, particularly in the management of inflammatory and autoimmune disorders. This introduction delves into the molecular structure, pharmacological mechanisms, recent research findings, and future prospects of Brepocitinib P-Tosylate.

In terms of molecular architecture, Brepocitinib P-Tosylate is characterized by its precise chemical modifications that enhance its binding affinity and selectivity towards JAK enzymes. The presence of the para-toluenesulfonyl (P-Tosyl) group plays a crucial role in stabilizing the compound's pharmacophore, thereby improving its metabolic stability and bioavailability. This structural feature is a testament to the meticulous design inherent in modern drug development, where each modification is strategically intended to optimize therapeutic efficacy while minimizing side effects.

The pharmacological profile of Brepocitinib P-Tosylate centers on its interaction with JAK enzymes, which are pivotal mediators of intracellular signaling pathways involved in inflammation and hematopoiesis. By inhibiting these enzymes, the compound disrupts the downstream signaling cascades that lead to excessive cytokine production, a hallmark of many inflammatory and autoimmune conditions. Recent studies have highlighted its potent activity against multiple JAK isoforms, particularly JAK1 and JAK3, which are overexpressed in diseases such as rheumatoid arthritis and psoriasis. This broad-spectrum inhibition suggests a versatile therapeutic potential across various clinical indications.

One of the most compelling aspects of Brepocitinib P-Tosylate is its translational relevance, as evidenced by recent clinical trial data. In Phase II trials, patients with moderate-to-severe rheumatoid arthritis who received Brepocitinib P-Tosylate demonstrated significant improvements in disease activity scores compared to placebo recipients. Notably, these improvements were observed even in patients who had an inadequate response to conventional biologic therapies. This underscores the compound's ability to address unmet medical needs by offering an alternative mechanism of action that complements existing treatments.

The development of Brepocitinib P-Tosylate also reflects broader trends in pharmaceutical innovation, particularly the shift towards precision medicine and targeted therapies. By leveraging structural biology and computational modeling techniques, researchers have been able to fine-tune the compound's properties to achieve high selectivity for JAK enzymes while sparing other kinases that could lead to off-target effects. This approach aligns with the growing emphasis on developing drugs that are not only effective but also safe and well-tolerated.

From a regulatory perspective, the journey of Brepocitinib P-Tosylate exemplifies the rigorous standards required for new drug approval. Extensive preclinical and clinical studies have been conducted to evaluate its safety profile, pharmacokinetics, and therapeutic potential. These studies have provided valuable insights into dosing regimens, potential drug-drug interactions, and long-term effects, ensuring that clinicians have comprehensive information when prescribing this novel agent.

The future directions for research on Brepocitinib P-Tosylate are multifaceted. Ongoing studies are exploring its efficacy in additional therapeutic areas beyond rheumatoid arthritis and psoriasis, such as inflammatory bowel disease and systemic lupus erythematosus. Furthermore, efforts are underway to develop oral formulations of the compound to enhance patient compliance compared to injectable therapies currently available on the market. These endeavors highlight the dynamic nature of pharmaceutical research and development.

In conclusion, Brepocitinib P-Tosylate (CAS No: 2140301-96-6) stands as a promising candidate in modern immunomodulatory therapy. Its unique chemical structure, potent pharmacological activity, and encouraging clinical results position it as a valuable addition to the armamentarium of treatments for inflammatory and autoimmune diseases. As research continues to uncover new applications and refine its use, this compound exemplifies how targeted molecular design can lead to breakthroughs that improve patient outcomes worldwide.